Cas no 2648993-96-6 (1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene)

• Product Name: 1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene
• CAS No: 2648993-96-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6127062
• PubChem ID: 165759931
• Update Time: 2025-10-31

1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene
• EN300-1770185
• 2648993-96-6

• Inchi： 1S/C12H15NO/c1-9(2)11-6-4-5-7-12(11)10(3)13-8-14/h4-7,9-10H,1-3H3
• InChI Key： OMHMLGOFKUEXIW-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene

Recent Advances in the Study of 1-(1-Isocyanatoethyl)-2-(Propan-2-yl)Benzene (CAS: 2648993-96-6)

1-(1-Isocyanatoethyl)-2-(propan-2-yl)benzene (CAS: 2648993-96-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and aromatic structure, is increasingly being explored for its potential applications in drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for more complex molecules.

One of the key areas of research involves the use of 1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene as an intermediate in the synthesis of novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of small-molecule inhibitors targeting specific enzymatic pathways. The compound's unique structural features allow for selective interactions with biological targets, making it a promising candidate for therapeutic applications.

In addition to its role in drug development, recent investigations have explored the compound's potential in polymer chemistry. Researchers have utilized its isocyanate group to create polyurethane-based materials with enhanced mechanical properties and biocompatibility. These advancements are particularly relevant for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene. A 2024 report in Organic Process Research & Development highlighted the need for more efficient catalytic systems to improve yield and reduce byproducts. Addressing these issues will be critical for its broader adoption in industrial and pharmaceutical settings.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and expand its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to breakthroughs in targeted therapies and advanced materials. As the field progresses, 1-(1-isocyanatoethyl)-2-(propan-2-yl)benzene is poised to play a pivotal role in the next generation of chemical and biological innovations.